Cas no 1050619-83-4 (5-Chloro-1-(4-fluorophenyl)-1H-pyrazole-4-carbonitrile)

5-Chloro-1-(4-fluorophenyl)-1H-pyrazole-4-carbonitrile structure
1050619-83-4 structure
Product Name:5-Chloro-1-(4-fluorophenyl)-1H-pyrazole-4-carbonitrile
CAS No:1050619-83-4
MF:C10H5ClFN3
MW:221.618203878403
CID:94855
PubChem ID:53302111
Update Time:2025-04-18

5-Chloro-1-(4-fluorophenyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-1-(4-fluorophenyl)-1H-pyrazole-4-carbonitrile
    • 5-chloro-1-(4-fluorophenyl)pyrazole-4-carbonitrile
    • DTXSID50693300
    • FT-0729925
    • AKOS015899784
    • 1050619-83-4
    • Inchi: 1S/C10H5ClFN3/c11-10-7(5-13)6-14-15(10)9-3-1-8(12)2-4-9/h1-4,6H
    • InChI Key: IUNUTIQMCPFGST-UHFFFAOYSA-N
    • SMILES: ClC1=C(C#N)C=NN1C1C=CC(=CC=1)F

Computed Properties

  • Exact Mass: 221.01575
  • Monoisotopic Mass: 221.0156030g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • Density: 1.37
  • Melting Point: 121-122 ºC
  • Boiling Point: 356 ºC
  • Flash Point: 170 ºC
  • PSA: 41.61

5-Chloro-1-(4-fluorophenyl)-1H-pyrazole-4-carbonitrile Pricemore >>

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